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Compound of Interest

Compound Name: 2-Chloro-6-fluorobenzamide
CAS No.: 66073-54-9
Cat. No.: B1582351
\ J

2-Chloro-6-fluorobenzamide is more than just a catalog chemical, it is a strategically
designed synthetic intermediate whose value is rooted in the unique electronic properties
conferred by its halogen substituents. The presence of both chlorine and fluorine atoms on the
aromatic ring significantly modulates the reactivity of the benzamide moiety, making it a crucial
component in the synthesis of complex molecular architectures, particularly in the fields of
medicinal chemistry and materials science. Its documented role as a synthetic compound that
can induce apoptosis further elevates its importance for professionals in drug discovery[1].

However, the very features that make this compound synthetically useful—its halogenation and
functional groups—also necessitate a rigorous and informed approach to its handling and
safety. This guide moves beyond generic safety data sheets to provide a deeper, causality-
driven framework for working with 2-Chloro-6-fluorobenzamide. As scientists, our primary
directive is to innovate safely. This document is structured to ensure that every researcher,
from the bench chemist to the process development scientist, can confidently and safely unlock
the potential of this versatile molecule.

Section 1: Core Chemical and Physical Identity

A thorough understanding of a compound's physical properties is the foundation of safe and
effective experimental design. These characteristics dictate storage conditions, solvent
choices, and the physical state in which the material will be handled.
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Property Value Source
CAS Number 66073-54-9 [2][3]
Molecular Formula C7HsCIFNO [1][2]
Molecular Weight 173.57 g/mol [11[2]
IUPAC Name 2-chloro-6-fluorobenzamide [2]
Synonyms 2-Fluoro-6-chlorobenzamide [1][2]

Physical Form

Solid

[3]4]

Storage Temperature

Room temperature, sealed in

dry conditions

[3]

Section 2: Hazard Profile and Toxicological Insights

2-Chloro-6-fluorobenzamide is classified as a hazardous substance. The Globally

Harmonized System (GHS) provides a clear, internationally recognized framework for its

dangers. Understanding these classifications is not merely a regulatory formality; it directly

informs the specific control measures required to mitigate risk.

SHS H | Classificati

Hazard Class Category Hazard Statement

) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation 2 4]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation[2][4]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[2][4]

o ) H302: Harmful if swallowed[2]

Acute Toxicity, Oral (Potential) 4

[3]

Note: The H302 classification is reported by a subset of notifiers to the ECHA C&L Inventory,

suggesting it should be considered a potential hazard.[2]

© 2026 BenchChem. All rights reserved.

2/12

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluorobenzamide
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh95e080f4?context=bbe
https://www.biosynth.com/p/FF93903/66073-54-9-2-fluoro-6-chlorobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluorobenzamide
https://www.biosynth.com/p/FF93903/66073-54-9-2-fluoro-6-chlorobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluorobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluorobenzamide
https://www.biosynth.com/p/FF93903/66073-54-9-2-fluoro-6-chlorobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluorobenzamide
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh95e080f4?context=bbe
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21294~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2003:33:08~~2-Chloro-6-fluorobenzamide~~
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh95e080f4?context=bbe
https://www.benchchem.com/product/b1582351?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluorobenzamide
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21294~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2003:33:08~~2-Chloro-6-fluorobenzamide~~
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluorobenzamide
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21294~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2003:33:08~~2-Chloro-6-fluorobenzamide~~
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluorobenzamide
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21294~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2003:33:08~~2-Chloro-6-fluorobenzamide~~
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluorobenzamide
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh95e080f4?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluorobenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Toxicological Rationale: The irritant nature of 2-Chloro-6-fluorobenzamide stems from its
chemical structure. Halogenated aromatic compounds can interact with biological
macromolecules, leading to localized inflammatory responses upon contact with skin, eyes,
and the mucosal membranes of the respiratory tract. The primary risk associated with this solid
compound is the inhalation of fine dust or aerosolized patrticles, which can deposit in the
respiratory system and cause irritation.[2][4]

Section 3: Proactive Safety: Engineering and
Administrative Controls

Before any personal protective equipment is even selected, a safe laboratory environment
relies on robust engineering and administrative controls. These are the first and most effective
lines of defense.

Engineering Control - The Chemical Fume Hood: Due to its classification as a respiratory
irritant (H335), all manipulations of solid 2-Chloro-6-fluorobenzamide that could generate
dust—including weighing, transferring, and preparing solutions—must be conducted within a
certified chemical fume hood.[4] This is a non-negotiable control to prevent inhalation of
airborne particulates. The fume hood provides critical ventilation to capture and exhaust any
dust or vapors generated.

Administrative Control - Designated Areas: All work with 2-Chloro-6-fluorobenzamide
should be restricted to a designated and clearly marked area of the laboratory. This practice
minimizes the risk of cross-contamination and unintentional exposure of personnel not
directly involved in the procedure.

Administrative Control - Standard Operating Procedures (SOPSs): Prior to beginning work, a
comprehensive, experiment-specific SOP must be developed. This document should detail
every step of the process, from material retrieval to waste disposal, explicitly outlining all
safety precautions.

Section 4: Personal Protective Equipment (PPE) -
The Last Line of Defense
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PPE is essential for protecting the user from exposure when engineering and administrative
controls cannot eliminate all risks. The selection of PPE must be directly correlated with the
identified hazards.

Mandatory PPE Protocol:

e Eye and Face Protection:
o Minimum Requirement: ANSI Z.87.1-compliant safety glasses with side shields.

o Best Practice/Splash Hazard: Chemical splash goggles are required.[5] If there is a
significant risk of splashing or a highly exothermic reaction, a face shield should be worn
in addition to goggles.[5][6]

e Hand Protection:

o Glove Selection: Disposable nitrile gloves are the standard for providing incidental
protection against a broad range of chemicals.[6] Always check the manufacturer's
chemical resistance guide for compatibility if prolonged contact is anticipated.

o Glove Inspection and Use: Gloves must be inspected for any signs of degradation or
puncture before use. Contaminated gloves should be removed immediately using the
proper technique to avoid skin contact, and hands should be washed thoroughly.

» Protective Clothing:

o A flame-resistant lab coat, fully buttoned, is required to protect the skin on the arms and
torso.[7]

o Full-length pants and closed-toe shoes are mandatory to ensure no skin is exposed.[7]

Logical Workflow for Hazard Assessment and PPE
Selection

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/2895.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2895.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Assessment
Identify Compound: Analyze Experimental Task:
2-Chloro-6-fluorobenzamide Weighing, Dissolving, Reaction
Consult SDS

Review GHS Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)
- Respiratory Irritant (H335)

Prevent Inhalation

Mitiggte H335

Coptrol Implementation

Engineering Control:
Use Chemical Fume Hood

Select Appropriate PPE

Required PPE

Eye Protection: Hand Protection: Body Protection:
Chemical Goggles Nitrile Gloves Lab Coat, Long Pants,
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Caption: Workflow for assessing hazards and selecting PPE.

Section 5: Experimental Protocol: Safe Weighing
and Dispensing

This protocol provides a self-validating system for safely handling the solid compound,
ensuring that potential exposure is minimized at every step.
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e Preparation:

(¢]

Verify the chemical fume hood is operational and has a current certification.

[¢]

Don all required PPE (lab coat, safety goggles, nitrile gloves).

Decontaminate the work surface inside the fume hood.

[¢]

[e]

Place an analytical balance and all necessary equipment (spatulas, weigh paper, receiving
flask) inside the fume hood.

» Weighing Procedure:
o Retrieve the 2-Chloro-6-fluorobenzamide container from its storage location.
o Inside the fume hood, carefully open the container, avoiding any puff of airborne powder.

o Use a clean spatula to carefully transfer the desired amount of solid onto the weigh paper
on the balance. Perform this action slowly and deliberately to prevent generating dust.

o Once the target weight is achieved, securely close the primary container.
o Transfer and Dissolution:
o Carefully transfer the weighed solid into the designated reaction or storage vessel.

o Add the chosen solvent to the vessel, ensuring the stream is directed to wash down any
residual solid from the sides.

o Gently swirl or stir the mixture to facilitate dissolution.
e Cleanup:

o Carefully fold the used weigh paper and any contaminated wipes. Dispose of them in the
designated "Halogenated Organic Waste" container.[8]

o Wipe down the spatula, the balance, and the surrounding work surface with an appropriate
solvent and discard the wipes into the same waste stream.
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o Remove gloves and dispose of them, then wash hands thoroughly with soap and water.

Section 6: Emergency Response Procedures

In the event of an accidental release or exposure, a swift and correct response is critical. All
personnel must be familiar with these procedures and the location of safety equipment.

Exposure Response:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an emergency eyewash station, occasionally lifting the upper and lower eyelids.[9][10]
Remove contact lenses if present and easy to do.[9] Seek immediate medical attention.[10]

» Skin Contact: Promptly flush the affected area with water and remove any contaminated
clothing.[10][11] Wash the area with soap and water. If skin irritation develops or persists,
seek medical attention.[4]

 Inhalation: Move the exposed person to fresh air at once.[9][11] If breathing is difficult or has
stopped, perform artificial respiration and seek immediate medical attention.[4][11]

 Ingestion: Clean the mouth with water and drink plenty of water afterwards.[4] Do not induce
vomiting. Seek immediate medical attention.

Spill Response:

o Minor Spill (Contained within a fume hood):

o Ensure proper PPE is worn.

(¢]

Gently cover the spill with an absorbent material to avoid creating dust.

[¢]

Carefully scoop the material into a labeled container for hazardous waste.

[¢]

Decontaminate the area with a suitable solvent and wipe clean.

[e]

Dispose of all contaminated materials in the "Halogenated Organic Waste" container.

e Major Spill (Outside of a fume hood):
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o Evacuate the immediate area and alert nearby personnel.[12]

o If the spill presents a fire or significant inhalation hazard, activate the fire alarm and

evacuate the building.

o Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team immediately.[13] Do not attempt to clean up a large spill
without proper training and equipment.

Emergency Response Flowchart

Incident Occurs
(Spill or Exposure)

Is it a Spill? Is it a Personal Exposure?

Spill Response \
Exposurg Response

Identify Exposure Route
(Skin, Eyes, Inhalation)

Minor Spill
(in Fume Hood)?

Administer First Aid
(Flush Skin/Eyes, Move to Fresh Air)

Trained Personnel Cleans Up Evacuate Area
(Use Spill Kit) Contact EHS/Emergency Services

Seek Immediate
Medical Attention
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Caption: Flowchart for emergency response procedures.

Section 7: Storage and Waste Management

Proper storage and disposal are critical for maintaining a safe laboratory and ensuring
environmental compliance.

o Storage: Store 2-Chloro-6-fluorobenzamide in a tightly closed container in a dry, cool, and
well-ventilated place.[4][14] The storage area should be secure and accessible only to
authorized personnel. Keep it away from incompatible materials such as strong bases,
alcohols, and amines.[14]

» Waste Disposal: All waste contaminated with 2-Chloro-6-fluorobenzamide, including
residual solid, contaminated PPE, and cleaning materials, must be treated as hazardous
waste.[8] Due to its chemical composition, it must be segregated into a clearly labeled
"Halogenated Organic Waste" container for disposal by a certified hazardous waste
management company.[8] Do not mix with non-halogenated waste streams.

Section 8: Context in Drug Discovery and Synthesis

The ortho-chloro and -fluoro substitution pattern on the benzamide scaffold is a common motif
in modern drug discovery. These halogens can significantly alter a molecule's properties in
several ways beneficial for drug development:

o Metabolic Stability: The presence of halogens, particularly fluorine, can block sites of
metabolic oxidation, increasing the in vivo half-life of a drug candidate.

» Binding Affinity: The electronegative character of the halogens can lead to favorable
interactions, such as hydrogen bonds or dipole-dipole interactions, with target proteins,
thereby enhancing binding affinity and potency.

 Lipophilicity: Halogenation increases a molecule's lipophilicity, which can modulate its ability
to cross cell membranes and reach its intended biological target. The addition of chloro
substituents has been shown to increase the physicochemical properties and stability of
some inhibitors without negatively affecting toxicity.[15]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1582351?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21294~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2003:33:08~~2-Chloro-6-fluorobenzamide~~
https://www.fishersci.com/store/msds?partNumber=AAA1175814&productDescription=2-CHLRO-6-FLROBENZL+CLRIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1175814&productDescription=2-CHLRO-6-FLROBENZL+CLRIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1582351?utm_src=pdf-body
https://pdf.benchchem.com/2623/Personal_protective_equipment_for_handling_N_4_bromobenzenesulfonyl_benzamide.pdf
https://pdf.benchchem.com/2623/Personal_protective_equipment_for_handling_N_4_bromobenzenesulfonyl_benzamide.pdf
https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra06638j
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

As a readily available intermediate, 2-Chloro-6-fluorobenzamide serves as a valuable starting
point for chemists to introduce this important structural feature into novel therapeutic agents. Its
documented ability to induce apoptosis makes its derivatives of immediate interest in oncology
research and other fields where controlled cell death is a therapeutic goal.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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